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Compound of Interest

Compound Name: Photolumazine Il

Cat. No.: B12382123

For research and drug development professionals, Photolumazine Il presents a valuable tool
for investigating specific immune responses. This document provides an overview of its
properties and applications, drawing from recent studies in the field.

Photolumazine lll is a ribityllumazine compound, a class of molecules derived from the
riboflavin (vitamin B2) biosynthetic pathway.[1] It has been identified as a ligand for the MR1
protein (MHC class I-related protein 1), which is crucial for the activation of Mucosal-Associated
Invariant T (MAIT) cells.[1][2] MAIT cells are a type of innate-like T cell involved in the immune
response to microbial infections.[2][3][4]

Core Properties and Research Applications

The primary significance of Photolumazine Il in a research context lies in its role as an
antigen that stimulates MAIT cells. Understanding the interaction between Photolumazine lll,
the MR1 protein, and MAIT cell receptors is a key area of immunological research.[1][5]

Key Research Applications Include:

e Immunology Research: Studying the activation and function of MAIT cells in response to
bacterial pathogens.[3][4][6]

« Infectious Disease Research: Investigating the role of MAIT cells in controlling infections
from various bacteria, such as Mycobacterium smegmatis.[1][2]
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» Drug and Vaccine Development: Designing novel therapeutics or vaccines that target the
MR1-MAIT cell axis to enhance antimicrobial immunity.[1]

Quantitative Data Summary

The following table summarizes key molecular information for Photolumazine lll, which is
essential for experimental design.

Property Value Reference
Molecular Formula C21H21IN708 [5]

Molar Mass 499.44 g/mol N/A
General Class Ribityllumazine [1112]
Biological Target MR1 Protein [1][3][4][6]
Effect MAIT Cell Activation [1112113114]

Note: Molar mass is calculated from the molecular formula and has not been explicitly cited in
the search results.

Experimental Protocol: MAIT Cell Activation Assay

To assess the bioactivity of Photolumazine Ill, a common method is to measure the activation
of MAIT cells. The following is a generalized protocol based on principles described in the
literature.

Objective: To determine the ability of Photolumazine lIll to activate MAIT cells via MR1
presentation.

Materials:
» MR1-expressing antigen-presenting cells (APCs)
 Isolated MAIT cells or a MAIT cell line

e Photolumazine Il
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e Cell culture medium and supplements

e Flow cytometer

» Antibodies for staining activation markers (e.g., CD69, IFN-y)

Procedure:

o Cell Culture: Culture MR1-expressing APCs and MAIT cells under standard conditions.

» Antigen Loading: Incubate the APCs with varying concentrations of Photolumazine lll for a
sufficient time to allow for uptake and presentation by MR1.

e Co-culture: Add the MAIT cells to the culture of antigen-loaded APCs.

 Incubation: Co-culture the cells for a period of hours to days, depending on the activation
marker being assessed.

» Staining: Harvest the cells and stain with fluorescently labeled antibodies against MAIT cell
surface markers and activation markers.

o Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the percentage
of activated MAIT cells.

Visualizing Research Applications

The following diagram illustrates the central role of Photolumazine Il in mediating the
activation of MAIT cells, a key focus of its research use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [llluminating Cellular Processes: An Overview of
Photolumazine Il for Research Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12382123#how-to-synthesize-photolumazine-iii-
for-research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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